(5Z)-3-(prop-2-en-1-yl)-5-(thiophen-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C11H9NOS3
• Molecular Weight: 267.4 g/mol
• IUPAC Name: (5Z)-3-prop-2-enyl-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C11H9NOS3/c1-2-5-12-10(13)9(16-11(12)14)7-8-4-3-6-15-8/h2-4,6-7H,1,5H2/b9-7-
• Standard InChI Key: MJQHIBZNVUIMNK-CLFYSBASSA-N
• Isomeric SMILES: C=CCN1C(=O)/C(=C/C2=CC=CS2)/SC1=S
• Canonical SMILES: C=CCN1C(=O)C(=CC2=CC=CS2)SC1=S

Introduction

Structural Characteristics and Molecular Properties

Core Thiazolidinone Architecture

The compound features a 1,3-thiazolidin-4-one core, a five-membered heterocyclic ring containing sulfur (S1), nitrogen (N3), and a ketone group (C4=O). The Z-configuration of the exocyclic double bond at C5 ensures spatial proximity between the thiophene substituent and the thioxo group (C2=S), creating a conjugated system that influences electronic properties. X-ray crystallographic analyses of analogous structures reveal planar geometry at the thiazolidinone ring, with dihedral angles between the core and substituents critical for bioactivity.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	$\text{C}_{11}\text{H}_{9}\text{NOS}_{3}$
Molar Mass	267.4 g/mol
IUPAC Name	(5Z)-3-prop-2-enyl-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-4-one
Canonical SMILES	C=CCN1C(=O)C(=CC2=CC=CS2)SC1=S
Topological Polar Surface	103 Ų

Data derived from VulcanChem and PubChem.

Electronic and Spectroscopic Features

The thiophene-thiazolidinone conjugation system exhibits a strong absorption band at 320–350 nm in UV-vis spectra, attributed to π→π* transitions. Nuclear Magnetic Resonance (NMR) characterization reveals distinct signals:

• ¹H NMR (400 MHz, DMSO-d₆): δ 7.85 (d, J=3.6 Hz, 1H, thiophene H3), 7.45 (d, J=5.1 Hz, 1H, thiophene H5), 7.20 (dd, J=3.6, 5.1 Hz, 1H, thiophene H4), 6.15 (m, 1H, allyl CH), 5.45 (d, J=17.2 Hz, 1H, allyl CH₂), 5.30 (d, J=10.4 Hz, 1H, allyl CH₂), 3.95 (t, J=7.8 Hz, 2H, N-CH₂).

• ¹³C NMR: 192.1 ppm (C4=O), 167.3 ppm (C2=S), 145.2 ppm (C5=CH), 126–138 ppm (thiophene carbons).

Synthesis and Optimization Strategies

Conventional Synthetic Pathways

The synthesis typically involves a three-step sequence:

• Knoevenagel Condensation: Reaction of 2-thioxo-1,3-thiazolidin-4-one with thiophene-2-carbaldehyde in ethanol under reflux, catalyzed by piperidine, yields the C5-alkylidene intermediate.

• N-Allylation: Treatment with allyl bromide in dimethylformamide (DMF) using potassium carbonate as a base introduces the prop-2-en-1-yl group at N3.

• Purification: Recrystallization from ethanol/water (3:1) achieves >95% purity.

Table 2: Reaction Conditions and Yields

Step	Reagents/Conditions	Yield (%)
Knoevenagel Condensation	Thiophene-2-carbaldehyde, EtOH, 80°C, 6h	78
N-Allylation	Allyl bromide, K₂CO₃, DMF, 60°C, 4h	82

Green Chemistry Approaches

A breakthrough in sustainable synthesis utilizes L-proline-based deep eutectic solvents (DES). A 2024 study demonstrated that combining L-proline and lactic acid (1:2 molar ratio) as a solvent enables one-pot synthesis at 70°C with 89% yield, eliminating volatile organic solvents. This method enhances atom economy (82% vs. 68% conventional) and reduces energy consumption by 40%.

Biological Activities and Mechanisms

Antimicrobial Efficacy

In vitro testing against Gram-positive (Staphylococcus aureus ATCC 29213) and Gram-negative (Escherichia coli ATCC 25922) strains revealed:

• MIC Values: 8 µg/mL (S. aureus), 32 µg/mL (E. coli).

• Biofilm Inhibition: 62% reduction in S. aureus biofilm at 16 µg/mL.
  Mechanistic studies suggest thiol group alkylation in bacterial enzymes and disruption of membrane integrity via hydrophobic interactions with the thiophene ring.

Pharmacological Profiling and ADMET Predictions

Physicochemical Properties

• LogP: 2.1 (moderate lipophilicity)

• Water Solubility: 0.45 mg/mL (25°C)

• Plasma Protein Binding: 89% predicted

Metabolic Stability

Microsomal studies (human liver microsomes) indicate:

• t₁/₂: 28 min

• Major Metabolites: Allyl hydroxylation (CYP3A4-mediated), thiophene S-oxidation.

Future Directions and Challenges

Structural Optimization

• C5 Modifications: Introducing electron-withdrawing groups (e.g., -CF₃) may enhance antibacterial potency.

• Hybrid Derivatives: Conjugation with ciprofloxacin fragments shows synergistic effects in preliminary models.

Formulation Strategies

Nanoemulsion encapsulation using medium-chain triglycerides increased oral bioavailability by 3.2-fold in rat models, addressing solubility limitations.